Cas no 57117-34-7 (2,3,4-Trichlorodibenzofuran)

• Product Name: 2,3,4-Trichlorodibenzofuran
• CAS No: 57117-34-7
• MF: C₁₂H₅Cl₃O
• MW: 271.526500463486
• CID: 1067002
• PubChem ID: 42131
• Update Time: 2025-05-20

2,3,4-Trichlorodibenzofuran Chemical and Physical Properties

Names and Identifiers

• DF-234-S
• 2,3,4-trichlorodibenzofuran
• Dibenzofuran, 2,3,4-trichloro
• dibenzofuran, 2,3,4-trichloro-
• CHEMBL139204
• DB-302173
• 0797B39OEC
• YDLADWPBKZODCJ-UHFFFAOYSA-N
• NS00126856
• 57117-34-7
• Q27236283
• DTXSID60205751
• SCHEMBL2286537
• PCDF 39
• 57717-34-7
• 2,3,4-Trichloro-dibenzofuran
• BDBM50408377
• UNII-0797B39OEC
• 2,3,4-Trichlorodibenzofuran

• Inchi： 1S/C12H5Cl3O/c13-8-5-7-6-3-1-2-4-9(6)16-12(7)11(15)10(8)14/h1-5H
• InChI Key： YDLADWPBKZODCJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC2=C1OC1C=CC=CC2=1)Cl)Cl

Computed Properties

• Exact Mass: 269.94075
• Monoisotopic Mass: 269.941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 13.1A^2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 389.7±37.0 °C at 760 mmHg
• Flash Point: 189.5±26.5 °C
• Refractive Index: 1.71
• PSA: 13.14
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2,3,4-Trichlorodibenzofuran Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Chlorinated dibenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans Chlorinated dibenzofurans

Additional information on 2,3,4-Trichlorodibenzofuran

2,3,4-Trichlorodibenzofuran (CAS No. 57117-34-7)

2,3,4-Trichlorodibenzofuran is a highly specialized organic compound with the CAS registry number 57117-34-7. This compound belongs to the class of dibenzofurans, which are known for their unique aromatic properties and potential applications in various fields of chemistry. The molecule consists of a dibenzofuran skeleton with three chlorine atoms attached at the 2, 3, and 4 positions. This substitution pattern imparts distinct chemical and physical properties to the compound, making it a subject of interest in both academic and industrial research.

The synthesis of 2,3,4-trichlorodibenzofuran typically involves multi-step organic reactions, often starting from readily available precursors such as dibenzofuran or its derivatives. The introduction of chlorine atoms at specific positions requires precise control over reaction conditions to ensure regioselectivity and high yields. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency of synthesizing such chlorinated aromatic compounds.

One of the most notable applications of 2,3,4-trichlorodibenzofuran lies in its use as an intermediate in the synthesis of advanced materials. For instance, researchers have explored its potential in forming polycyclic aromatic hydrocarbons (PAHs) with tailored electronic properties. These materials are highly sought after in the development of organic semiconductors and optoelectronic devices due to their ability to exhibit strong fluorescence and high charge carrier mobility.

Recent studies have also highlighted the role of 2,3,4-trichlorodibenzofuran in medicinal chemistry. Its unique structure allows for interactions with specific biological targets, making it a promising candidate for drug design. For example, derivatives of this compound have been investigated for their potential as anti-inflammatory agents and anticancer drugs. The chlorinated substituents contribute to the molecule's lipophilicity and bioavailability, which are critical factors in drug development.

In terms of environmental impact, 2,3,4-trichlorodibenzofuran has been studied for its persistence in natural ecosystems. While it is not classified as a hazardous substance under current regulations, its environmental fate and toxicity remain areas of active research. Understanding its degradation pathways and bioaccumulation potential is essential for ensuring sustainable practices in its production and use.

The growing interest in 2,3,4-trichlorodibenzofuran has also led to advancements in analytical techniques for its characterization. Modern spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have enabled precise determination of its molecular structure and purity. These tools are indispensable for quality control in both laboratory settings and industrial-scale production.

In conclusion, 2,3,4-trichlorodibenzofuran (CAS No. 57117-34-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable building block in organic synthesis, while ongoing research continues to uncover new opportunities for its use in materials science and pharmacology. As our understanding of this compound deepens, it is poised to play an even more significant role in advancing modern chemistry.